Cas no 103321-51-3 (Fmoc-Ile-Cl)

• Product name: Fmoc-Ile-Cl
• CAS No: 103321-51-3
• MF: C₂₁H₂₂ClNO₃
• MW: 371.857285022736
• CID: 125592
• PubChem ID: 15608439

Fmoc-Ile-Cl Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S,2S)-1-(chlorocarbonyl)-2-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
• FMOC-ILE-CL
• Fmoc-L-Ile-Cl
• FMOC-L-ISOLEUCYL CHLORIDE
• NALPHA-9-Fluorenylmethoxycarbonyl-L-isoleucyl chloride
• (9H-Fluoren-9-yl)methyl ((2S,3S)-1-chloro-3-methyl-1-oxopentan-2-yl)carbamate
• 9H-fluoren-9-ylmethyl N-[(2S,3S)-1-chloro-3-methyl-1-oxopentan-2-yl]carbamate
• SCHEMBL17094815
• Fmoc-Lisoleucyl chloride
• (9H-fluoren-9-yl)methyl (2S,3S)-1-chloro-3-methyl-1-oxopentan-2-ylcarbamate
• 103321-51-3
• MFCD00235816
• DB-242996
• G66929
• 9H-fluoren-9-ylmethyl [(2s,3s)-1-chloro-3-methyl-1-oxo-2-pentanyl]carbamate
• Fmoc-Ile-Cl

• Inchi： 1S/C21H22ClNO3/c1-3-13(2)19(20(22)24)23-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,23,25)/t13-,19-/m0/s1
• InChI Key： UBXQQZYYSMFLLM-DJJJIMSYSA-N
• SMILES： ClC([C@H]([C@@H](C)CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 371.12900
• Monoisotopic Mass: 371.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 5.4

Experimental Properties

• PSA: 55.40000
• LogP: 5.09610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives